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Compound of Interest

Compound Name: CAY10526

Cat. No.: B15602551 Get Quote

An In-depth Examination of the Selective mPGES-1 Inhibitor for Drug Development

Professionals

Abstract
CAY10526 is a potent and selective small molecule inhibitor of microsomal prostaglandin E

synthase-1 (mPGES-1), a key enzyme in the inflammatory cascade. By downregulating the

production of prostaglandin E2 (PGE2), CAY10526 has emerged as a valuable tool for

investigating the role of the PGE2 pathway in a multitude of pathological conditions, including

cancer and inflammatory diseases. This technical guide provides a comprehensive overview of

CAY10526, including its chemical properties, mechanism of action, and its effects on critical

signaling pathways. Detailed experimental protocols and quantitative data are presented to

facilitate its application in preclinical research and drug development.

Chemical and Physical Properties
CAY10526, with the CAS number 938069-71-7, is a synthetic compound belonging to the γ-

hydroxybutenolide class of molecules.[1] Its systematic name is 4-(benzo[b]thiophen-2-yl)-3-

bromo-5-hydroxydihydrofuran-2(3H)-one.[1]
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Property Value Reference

CAS Number 938069-71-7 [1][2][3][4][5]

Molecular Formula C₁₂H₇BrO₃S [1][2][3][5]

Molecular Weight 311.1 g/mol [1][2]

Purity ≥98% [1][2]

Appearance Crystalline solid [2]

UV/Vis (λmax) 215, 332 nm [1][2]

Storage -20°C [2][3]

Stability ≥4 years [2]

Solubility:

Solvent Solubility Reference

DMSO ~30 mg/mL [1][2]

Dimethylformamide (DMF) ~30 mg/mL [1][2]

Ethanol ~1 mg/mL [2]

DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/ml [1][2]

For aqueous solutions, it is recommended to first dissolve CAY10526 in DMSO and then dilute

with the aqueous buffer.[2] Aqueous solutions are not recommended for storage for more than

one day.[2]

Mechanism of Action
CAY10526 is a selective inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1).[1][3]

mPGES-1 is a terminal synthase in the prostaglandin biosynthesis pathway, responsible for the

conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2).[6] PGE2 is a potent lipid

mediator involved in inflammation, pain, fever, and cancer progression.[2][7] CAY10526 exerts

its inhibitory effect by selectively modulating the expression of mPGES-1, leading to a dose-
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dependent decrease in PGE2 production.[1] Notably, CAY10526 does not affect the expression

of cyclooxygenase-2 (COX-2), an upstream enzyme in the prostaglandin synthesis pathway.[1]

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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